Cas no 749192-05-0 (Benzoic acid,3-amino-2-hydroxy-, butyl ester)

• Product name: Benzoic acid,3-amino-2-hydroxy-, butyl ester
• CAS No: 749192-05-0
• MF: C₁₁H₁₅NO₃
• MW: 209.2417
• CID: 561357
• PubChem ID: 21423623

Benzoic acid,3-amino-2-hydroxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-2-hydroxy-, butyl ester
• Benzoic acid, 3-amino-2-hydroxy-, butyl ester (9CI)
• 749192-05-0
• butyl 3-amino-2-hydroxybenzoate

• Inchi： InChI=1S/C11H15NO3/c1-2-3-7-15-11(14)8-5-4-6-9(12)10(8)13/h4-6,13H,2-3,7,12H2,1H3
• InChI Key： RFYZYRUDVWBJEI-UHFFFAOYSA-N
• SMILES： CCCCOC(=O)C1=C(C(=CC=C1)N)O

Computed Properties

• Exact Mass: 209.105
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: 3.9